2-(4-methoxybenzyl)-6-(2-methoxyphenyl)pyridazin-3(2H)-one

• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 6-(2-methoxyphenyl)-2-[(4-methoxyphenyl)methyl]pyridazin-3-one
• InChI: InChI=1S/C19H18N2O3/c1-23-15-9-7-14(8-10-15)13-21-19(22)12-11-17(20-21)16-5-3-4-6-18(16)24-2/h3-12H,13H2,1-2H3
• InChI Key: RXKZJMZHQBHWKK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=O)C=CC(=N2)C3=CC=CC=C3OC

Description

2-(4-methoxybenzyl)-6-(2-methoxyphenyl)pyridazin-3(2H)-one is a synthetic organic compound that belongs to the pyridazinone family

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-methoxybenzyl)-6-(2-methoxyphenyl)pyridazin-3(2H)-one typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the pyridazinone core: This can be achieved through the cyclization of appropriate hydrazine derivatives with diketones or ketoesters.

Introduction of the methoxybenzyl and methoxyphenyl groups: These groups can be introduced via nucleophilic substitution reactions using suitable benzyl halides or phenyl halides.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to ensure high yield and purity. This might include the use of catalysts, controlled reaction conditions (temperature, pressure), and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the methoxy groups, leading to the formation of corresponding aldehydes or acids.

Reduction: Reduction reactions could target the pyridazinone core, potentially converting it to a dihydropyridazinone derivative.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Reagents like halogens (Br2, Cl2) or nucleophiles (NH3, OH-) are commonly employed.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield methoxybenzaldehyde or methoxybenzoic acid derivatives.

Scientific Research Applications

2-(4-methoxybenzyl)-6-(2-methoxyphenyl)pyridazin-3(2H)-one could have various applications in scientific research:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Potential use as a probe or ligand in biochemical assays.

Medicine: Investigation of its pharmacological properties for potential therapeutic applications.

Industry: Use in the development of new materials or as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action of 2-(4-methoxybenzyl)-6-(2-methoxyphenyl)pyridazin-3(2H)-one would depend on its specific biological target. Generally, compounds in the pyridazinone family can interact with enzymes, receptors, or other proteins, modulating their activity. The exact molecular targets and pathways would require detailed biochemical studies.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-methoxybenzyl)-6-phenylpyridazin-3(2H)-one
• 2-(4-methoxybenzyl)-6-(4-methoxyphenyl)pyridazin-3(2H)-one
• 2-(4-methoxybenzyl)-6-(2-chlorophenyl)pyridazin-3(2H)-one

Uniqueness

2-(4-methoxybenzyl)-6-(2-methoxyphenyl)pyridazin-3(2H)-one is unique due to the specific substitution pattern on the pyridazinone core, which can influence its chemical reactivity and biological activity. The presence of methoxy groups can also affect its solubility and interaction with biological targets.